Cas no 1446407-44-8 (2,4-dichlorothieno3,2-dpyrimidine-6-carboxylic acid)

• Product Name: 2,4-dichlorothieno3,2-dpyrimidine-6-carboxylic acid
• CAS No: 1446407-44-8
• MF: C₇H₂Cl₂N₂O₂S
• MW: 249.073977947235
• MDL: MFCD29110718
• CID: 5466009
• PubChem ID: 131531025
• Update Time: 2025-05-19

2,4-dichlorothieno3,2-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid
• starbld0001188
• Z2511820259
• Thieno[3,2-d]pyrimidine-6-carboxylic acid, 2,4-dichloro-
• 2,4-dichlorothieno3,2-dpyrimidine-6-carboxylic acid

• MDL： MFCD29110718
• Inchi： 1S/C7H2Cl2N2O2S/c8-5-4-2(10-7(9)11-5)1-3(14-4)6(12)13/h1H,(H,12,13)
• InChI Key： QIKFVOUFAKBLRZ-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(C(=O)O)S2)N=C(N=1)Cl

Computed Properties

• Exact Mass: 247.9214039 g/mol
• Monoisotopic Mass: 247.9214039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.07
• XLogP3: 3.1
• Topological Polar Surface Area: 91.3

Experimental Properties

• Density: 1.832±0.06 g/cm3(Predicted)
• pka: 2.09±0.30(Predicted)

Additional information on 2,4-dichlorothieno3,2-dpyrimidine-6-carboxylic acid

2,4-Dichlorothieno[3,2-d]pyrimidine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1446407-44-8, known as 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of thienopyrimidine, a class of heterocyclic compounds that have been extensively studied for their biological activities and synthetic versatility. The thieno[3,2-d]pyrimidine core of this molecule is particularly notable for its ability to engage in diverse chemical interactions, making it a valuable component in drug design and material science.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid involves a multi-step process that typically begins with the preparation of the thienopyrimidine ring system. This is followed by the introduction of chlorine atoms at the 2 and 4 positions and the carboxylic acid group at position 6. The exact synthetic pathway can vary depending on the desired regioselectivity and yield. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process.

One of the key features of this compound is its ability to form hydrogen bonds due to the presence of the carboxylic acid group. This property enhances its solubility in polar solvents and improves its bioavailability when administered as a drug. Furthermore, the dichloro substitution pattern on the thienopyrimidine ring contributes to its stability and resistance to metabolic degradation, which are critical factors for drug efficacy.

In terms of applications, 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid has shown potential in several areas:

• Drug Development: The compound's ability to inhibit key enzymes involved in inflammation and oxidative stress makes it a strong candidate for anti-inflammatory and neuroprotective therapies.
• Material Science: Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs).
• Bioimaging: The molecule's fluorescence properties under specific conditions have been explored for use in bioimaging applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. For example, density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These studies are crucial for predicting how 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid will interact with biological systems or other chemical entities.

In conclusion, 2,4-dichlorothieno[3,2-d]pyrimidine-6-carboxylic acid represents a significant advancement in heterocyclic chemistry with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it an area of continued research interest. As new synthetic methods and application areas emerge, this compound is expected to play an increasingly important role in both academic research and industrial development.